Cas no 247225-35-0 (5-(4-ethoxyphenyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(4-ethoxyphenyl)-1,3,4-thiadiazol-2-amine
• CAS No: 247225-35-0
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 1069966
• PubChem ID: 792657
• Update Time: 2025-04-20

5-(4-ethoxyphenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-methyl-3-(3-oxo-butyl)-quinoline-6-carboxylic acid
• 5-(4-Ethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine
• CS-0323880
• 247225-35-0
• 2-Amino-5-(4-ethoxyphenyl)-1,3,4-thiadiazole
• [1,3,4]Thiadiazole-2-amino-5-(4-ethoxyphenyl)-
• SY318600
• Oprea1_038066
• Oprea1_189737
• CHEMBL1333430
• IJWTVHRMEPWMSL-UHFFFAOYSA-N
• AKOS000225269
• SMR000103821
• STK074967
• 5-(4-ethoxyphenyl)-1,3,4-thiadiazol-2-amine
• HMS2499K10
• AB00093214-01
• MLS000107857
• MFCD01131410

• MDL： MFCD01131410
• Inchi： 1S/C10H11N3OS/c1-2-14-8-5-3-7(4-6-8)9-12-13-10(11)15-9/h3-6H,2H2,1H3,(H2,11,13)
• InChI Key： IJWTVHRMEPWMSL-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 221.06228316g/mol
• Monoisotopic Mass: 221.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.3Ų

5-(4-ethoxyphenyl)-1,3,4-thiadiazol-2-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT